Cas no 1806992-22-2 (4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile
• CAS No: 1806992-22-2
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4898068
• Update Time: 2025-05-25

4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-5-15-9(10(11)12)7(2-3-13)8(6)4-14/h5,10H,2,4,14H2,1H3
• InChI Key： CIXGYWDFFHUCNT-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(CN)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile (CAS No. 1806992-22-2)

The compound 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile (CAS No. 1806992-22-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an aminomethyl group and a difluoromethyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile contributes to its improved lipophilicity, a critical factor in optimizing drug-like properties. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, as highlighted by numerous publications and patents.

Another key feature of this compound is its acetonitrile moiety, which offers reactivity for further functionalization. This property is particularly valuable in structure-activity relationship (SAR) studies, where researchers modify the scaffold to enhance efficacy or reduce toxicity. The aminomethyl group further expands its utility, enabling conjugation with other pharmacophores or labeling for imaging purposes.

From an industrial perspective, 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile is gaining attention as a building block for crop protection chemicals. The agrochemical sector is actively exploring heterocyclic compounds with fluorine atoms to develop next-generation pesticides with lower environmental impact. This compound’s pyridine core and difluoromethyl group align well with these objectives, making it a candidate for innovative formulations.

Analytical characterization of CAS No. 1806992-22-2 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical and industrial applications. Researchers also emphasize the importance of stable storage conditions, as the aminomethyl group may require protection from oxidation in certain environments.

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile often involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation. Recent advancements in flow chemistry have improved the scalability of such processes, addressing the need for cost-effective production. This is particularly relevant given the rising interest in green chemistry and sustainable manufacturing practices.

In summary, 4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile (CAS No. 1806992-22-2) represents a promising scaffold for diverse applications. Its combination of fluorine atoms, pyridine ring, and reactive functional groups positions it at the forefront of innovation in life sciences and material chemistry. As research continues, this compound is expected to play a pivotal role in addressing challenges in drug development and sustainable agriculture.